Cas no 67272-93-9 (Benzamide, N-butyl-4-cyano-N-ethyl-)
67272-93-9 structure
Product Name:Benzamide, N-butyl-4-cyano-N-ethyl-
CAS No:67272-93-9
MF:C14H18N2O
MW:230.305523395538
CID:1714469
Update Time:2024-11-27
Benzamide, N-butyl-4-cyano-N-ethyl- Chemical and Physical Properties
Names and Identifiers
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- Benzamide, N-butyl-4-cyano-N-ethyl-
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- Inchi: 1S/C14H18N2O/c1-3-5-10-16(4-2)14(17)13-8-6-12(11-15)7-9-13/h6-9H,3-5,10H2,1-2H3
- InChI Key: FBYDYCZPEKUNJR-UHFFFAOYSA-N
- SMILES: C(N(CCCC)CC)(=O)C1=CC=C(C#N)C=C1
Computed Properties
- Exact Mass: 230.14204
Experimental Properties
- Density: 1.05±0.1 g/cm3(Predicted)
- Boiling Point: 397.5±25.0 °C(Predicted)
- PSA: 44.1
- pka: -1.95±0.70(Predicted)
Benzamide, N-butyl-4-cyano-N-ethyl- Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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